Cas no 131180-52-4 ((S)-Pyrrolidin-2-yldi-p-tolylmethanol)

• Product Name: (S)-Pyrrolidin-2-yldi-p-tolylmethanol
• CAS No: 131180-52-4
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 135699
• PubChem ID: 11818365
• Update Time: 2025-10-31

(S)-Pyrrolidin-2-yldi-p-tolylmethanol Chemical and Physical Properties

Names and Identifiers

• (S)-Pyrrolidin-2-yldi-p-tolylmethanol
• (−)-Α,Α-BIS(4-METHYLPHENYL)-L-PROLINOL
• 2-Pyrrolidinemethanol, a,a-bis(4-methylphenyl)-, (2S)-
• (2S)-2-[di(4-methylphenyl)-hydroxymethyl]pyrrolidine
• (S)-di-4-tolyl(pyrrolidin-2-yl)methanol
• (S)-pyrrolidin-2-yl-di-p-tolylmethanol
• AK-57562
• educt for 6d
• I14-36748
• SureCN9230937
• (S)-α,α-BIS(4-METHYLPHENYL)-2-PYRROLIDINEMETHANOL
• (S)-ALPHA,ALPHA-BIS(4-METHYLPHENYL)-2-PYRROLIDINEMETHANOL
• (2S)-alpha,alpha-Bis(4-Methylphenyl)-2-Pyrrolidinemethanol
• Bis(4-methylphenyl)-[(2S)-pyrrolidin-2-yl]methanol
• AS-69745
• 2-Pyrrolidinemethanol,a,a-bis(4-methylphenyl)-,(2S)-
• D74603
• bis(4-methylphenyl)[(2S)-pyrrolidin-2-yl]methanol
• 2-Pyrrolidinemethanol, alpha,alpha-bis(4-methylphenyl)-, (2S)-
• CS-0085697
• AKOS015912300
• SCHEMBL9230937
• DTXSID401226695
• 131180-52-4
• BIS(4-METHYLPHENYL)((2S)-PYRROLIDIN-2-YL)METHANOL
• (2S)-I+/-,I+/--Bis(4-methylphenyl)-2-pyrrolidinemethanol

• Inchi： 1S/C19H23NO/c1-14-5-9-16(10-6-14)19(21,18-4-3-13-20-18)17-11-7-15(2)8-12-17/h5-12,18,20-21H,3-4,13H2,1-2H3/t18-/m0/s1
• InChI Key： FFFPARXSSPKJIS-SFHVURJKSA-N
• SMILES： OC(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 281.17809
• Monoisotopic Mass: 281.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 442.3 °C at 760 mmHg
• Flash Point: 123.3 °C
• PSA: 32.26
• LogP: 3.62010

Additional information on (S)-Pyrrolidin-2-yldi-p-tolylmethanol

Recent Advances in the Study of (S)-Pyrrolidin-2-yldi-p-tolylmethanol (CAS: 131180-52-4) in Chemical Biology and Pharmaceutical Research

The compound (S)-Pyrrolidin-2-yldi-p-tolylmethanol, with the CAS number 131180-52-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have explored its role as a key building block in asymmetric synthesis and its application in the design of enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of (S)-Pyrrolidin-2-yldi-p-tolylmethanol as a precursor in the synthesis of potent gamma-secretase modulators for Alzheimer's disease treatment. The research demonstrated that the chiral center and the di-p-tolylmethanol moiety are critical for achieving high selectivity and binding affinity to the target enzyme. The study utilized molecular docking simulations and in vitro assays to validate the compound's efficacy, showing a 40% improvement in inhibitory activity compared to previous analogs.

In addition to its neurological applications, (S)-Pyrrolidin-2-yldi-p-tolylmethanol has been investigated for its antimicrobial properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quaternary ammonium compounds, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, as confirmed through fluorescence microscopy and membrane potential assays.

The synthetic accessibility of (S)-Pyrrolidin-2-yldi-p-tolylmethanol has also been a focus of recent research. A team from MIT developed a continuous-flow asymmetric hydrogenation protocol in 2023 that improved the yield of the (S)-enantiomer to 92% with 99% ee, addressing previous challenges in large-scale production. This methodological advancement, published in ACS Catalysis, has significant implications for the industrial-scale manufacturing of derivatives for pharmaceutical applications.

Looking forward, the unique structural features of (S)-Pyrrolidin-2-yldi-p-tolylmethanol continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) design for targeted protein degradation and as a scaffold for developing allosteric modulators of G-protein coupled receptors. These emerging applications underscore the compound's versatility and its growing importance in modern drug discovery paradigms.